Cas no 913689-08-4 (2-(2,7-Difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)benzoic Acid)

• Product Name: 2-(2,7-Difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)benzoic Acid
• CAS No: 913689-08-4
• MF: C₂₀H₁₀F₂O₅
• MW: 368.287212848663
• CID: 1064177
• Update Time: 2025-05-20

2-(2,7-Difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,7-Difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)benzoic Acid

• Inchi： 1S/C20H10F2O5/c21-13-5-11-17(7-15(13)23)27-18-8-16(24)14(22)6-12(18)19(11)9-3-1-2-4-10(9)20(25)26/h1-8,23H,(H,25,26)
• InChI Key： VGIRNWJSIRVFRT-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)C(C1C=CC=CC=1C(=O)O)=C1C=C(C(C=C1O2)=O)F)O

Additional information on 2-(2,7-Difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)benzoic Acid

Comprehensive Analysis of 2-(2,7-Difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)benzoic Acid (CAS No. 913689-08-4)

2-(2,7-Difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)benzoic Acid (CAS No. 913689-08-4) is a highly specialized fluorescent dye derivative with significant applications in biochemical and pharmaceutical research. This compound belongs to the xanthene family, known for its excellent photophysical properties, including high quantum yield and photostability. The presence of difluoro and hydroxy groups enhances its reactivity and solubility, making it a valuable tool for molecular imaging and bio-labeling.

In recent years, the demand for advanced fluorescent probes has surged, driven by the growing interest in live-cell imaging and diagnostic assays. Researchers are increasingly focusing on compounds like 2-(2,7-Difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)benzoic Acid due to their ability to provide high-resolution imaging with minimal background interference. This compound is particularly useful in cancer research, where precise tracking of cellular processes is critical. Its pH-sensitive fluorescence also makes it suitable for studying intracellular environments.

The synthesis of 2-(2,7-Difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)benzoic Acid involves a multi-step process, ensuring high purity and consistency. The CAS No. 913689-08-4 serves as a unique identifier, facilitating its traceability in scientific literature and commercial databases. This compound is often compared to other xanthene derivatives, such as fluorescein and rhodamine, but its fluorinated structure offers distinct advantages, including improved stability and reduced photobleaching.

One of the most searched topics in the field of fluorescent dyes is their application in neuroscience. 2-(2,7-Difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)benzoic Acid has shown promise in neuronal tracing studies, enabling researchers to visualize synaptic connections with unprecedented clarity. Additionally, its compatibility with confocal microscopy and flow cytometry has made it a favorite among life scientists. The compound's low cytotoxicity further enhances its utility in long-term imaging experiments.

From an industrial perspective, 2-(2,7-Difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)benzoic Acid is gaining traction in the development of point-of-care diagnostics. Its ability to bind selectively to specific biomolecules makes it ideal for biosensors and lateral flow assays. As the healthcare industry shifts toward personalized medicine, the demand for reliable and sensitive detection tools is expected to grow, further cementing the importance of this compound.

Environmental scientists are also exploring the potential of 2-(2,7-Difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)benzoic Acid in pollutant detection. Its fluorescent properties can be leveraged to identify trace amounts of contaminants in water and soil samples. This aligns with the global push for sustainable practices and the need for advanced environmental monitoring technologies.

In summary, 2-(2,7-Difluoro-6-hydroxy-3-oxo-3H-xanthen-9-yl)benzoic Acid (CAS No. 913689-08-4) is a versatile and valuable compound with wide-ranging applications in research and industry. Its unique chemical structure and exceptional photophysical properties make it a standout choice for scientists working in molecular biology, diagnostics, and environmental science. As technology continues to evolve, the role of this compound is likely to expand, offering new opportunities for innovation and discovery.